5alpha-Cholestan-3alpha,7alpha,12alpha-triol
5alpha-Cholestan-3alpha,7alpha,12alpha-triol
Brand Name:
Vulcanchem
CAS No.:
16669-19-5
VCID:
VC0056524
InChI:
InChI=1S/C28H50O3/c1-17(2)8-7-9-18(3)20-10-11-21-25-22(14-24(31)28(20,21)6)27(5)13-12-19(29)15-26(27,4)16-23(25)30/h17-25,29-31H,7-16H2,1-6H3/t18-,19-,20-,21?,22?,23?,24+,25?,26-,27-,28-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(C(CC3C2C(CC4(C3(CCC(C4)O)C)C)O)O)C
Molecular Formula:
C28H50O3
Molecular Weight:
434.705
5alpha-Cholestan-3alpha,7alpha,12alpha-triol
CAS No.: 16669-19-5
Cat. No.: VC0056524
Molecular Formula: C28H50O3
Molecular Weight: 434.705
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16669-19-5 |
|---|---|
| Molecular Formula | C28H50O3 |
| Molecular Weight | 434.705 |
| IUPAC Name | (3R,5R,10R,12S,13R,17R)-5,10,13-trimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,7,12-triol |
| Standard InChI | InChI=1S/C28H50O3/c1-17(2)8-7-9-18(3)20-10-11-21-25-22(14-24(31)28(20,21)6)27(5)13-12-19(29)15-26(27,4)16-23(25)30/h17-25,29-31H,7-16H2,1-6H3/t18-,19-,20-,21?,22?,23?,24+,25?,26-,27-,28-/m1/s1 |
| Standard InChI Key | LKOYQFQSJGVQLL-PNQPDTFHSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(C(CC3C2C(CC4(C3(CCC(C4)O)C)C)O)O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator